Cas no 2404733-73-7 (Methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate)

• Product Name: Methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate
• CAS No: 2404733-73-7
• MF: C₁₀H₉Br₂FO₃
• MW: 355.983065366745
• CID: 5074875
• Update Time: 2025-05-28

Methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate

• Inchi： 1S/C10H9Br2FO3/c1-3-16-9-6(12)4-5(11)7(8(9)13)10(14)15-2/h4H,3H2,1-2H3
• InChI Key： PMNHBDIAOMJARI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)OC)C(=C1OCC)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5

Additional information on Methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate

Comprehensive Overview of Methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate (CAS No. 2404733-73-7)

Methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate (CAS No. 2404733-73-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This fluorinated benzoate derivative is characterized by its unique molecular structure, which includes dibromo, ethoxy, and fluoro substituents. These functional groups contribute to its reactivity and potential applications in synthetic chemistry. Researchers are increasingly exploring its utility in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound's CAS No. 2404733-73-7 serves as a critical identifier in global chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, Methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate, reflects its structural complexity and highlights its relevance in high-value chemical synthesis. Recent trends in green chemistry have spurred interest in optimizing the production processes of such compounds to minimize environmental impact. This aligns with the broader industry shift toward eco-friendly methodologies, a topic frequently searched by professionals in the field.

One of the most discussed aspects of Methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate is its role in medicinal chemistry. The presence of both fluorine and bromine atoms enhances its potential as a building block for drug discovery, particularly in the design of kinase inhibitors and antimicrobial agents. These applications are frequently queried in academic and industrial research forums, underscoring the compound's importance. Additionally, its ethoxy group offers versatility in further functionalization, making it a valuable tool for structure-activity relationship (SAR) studies.

From a technical perspective, the synthesis of Methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate involves multi-step reactions, including halogenation, etherification, and esterification. These processes are often optimized for yield and purity, as highlighted in recent patent literature. The compound's physical and chemical properties, such as solubility and stability, are also key considerations for researchers, as they influence its handling and application in downstream processes. These details are commonly searched by chemists seeking to integrate the compound into their workflows.

In the context of agrochemical innovation, Methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate has shown promise as a precursor for herbicides and pesticides. Its structural motifs are compatible with modern crop science requirements, such as resistance management and environmental safety. This aligns with the increasing public interest in sustainable agriculture, a hot topic in both scientific and consumer circles. The compound's potential to address food security challenges further elevates its profile in global research initiatives.

Quality control and analytical characterization of Methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate are critical to its successful application. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are frequently discussed in analytical chemistry forums, reflecting the compound's technical demands. Furthermore, its storage conditions—typically in cool, dry environments—are essential to maintain its stability, a practical consideration often searched by laboratory personnel.

The commercial availability of Methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate (CAS No. 2404733-73-7) is another area of interest. Suppliers often highlight its custom synthesis options and bulk quantities, catering to diverse industrial needs. This flexibility is particularly valuable in contract research organizations (CROs) and academic institutions, where tailored solutions are in high demand. The compound's pricing and supply chain dynamics are also frequently queried, reflecting its niche market status.

Looking ahead, the future of Methyl 4,6-dibromo-3-ethoxy-2-fluorobenzoate lies in its adaptability to emerging chemical technologies. Advances in catalysis and process intensification may further enhance its synthetic accessibility and cost-effectiveness. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in specialty chemistry discussions. Its intersection with cutting-edge research ensures its relevance in addressing tomorrow's challenges.